Cas no 1806975-44-9 (Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate
• CAS No: 1806975-44-9
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4883239
• Update Time: 2025-06-12

Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-8(16)5-6-4-7(10(12)13)15-11(14)9(6)17-2/h4,10H,3,5H2,1-2H3
• InChI Key： UJSVATFKFBKPSI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(F)F)=N1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate

Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate (CAS No. 1806975-44-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate, identified by its CAS number 1806975-44-9, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The structural features of this compound, including its difluoromethyl and fluoro substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic organic chemistry.

The importance of this compound is further underscored by its role in the production of pharmacologically active substances. Pyridine derivatives are widely recognized for their biological significance, often serving as the core structure in many drugs targeting various diseases. The presence of a methoxy group and an acetic ester moiety in Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate enhances its utility as a building block, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into drug candidates has been shown to modulate their pharmacokinetic profiles, leading to more effective therapeutic outcomes. Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate exemplifies this trend, as its structure incorporates both difluoromethyl and fluoro groups, which are known to contribute to the overall efficacy of pharmaceuticals.

The synthesis of Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate involves multi-step organic reactions that highlight the sophistication of modern synthetic methodologies. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the difluoromethyl, fluoro, and methoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to achieve high yields and purity levels.

The chemical properties of Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate make it an attractive candidate for further derivatization. Its reactivity allows for the introduction of additional functional groups, enabling the creation of diverse libraries of compounds for drug discovery. This flexibility is particularly valuable in medicinal chemistry, where rapid and efficient synthesis is crucial for identifying lead candidates.

Recent studies have demonstrated the utility of Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate in the development of inhibitors targeting specific enzymatic pathways. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes involved in cancer progression. The presence of fluorinated aromatic rings is known to enhance binding interactions with biological targets, making these compounds promising candidates for further investigation.

The pharmaceutical industry continues to leverage advanced computational methods to optimize the synthesis and application of compounds like Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate. Molecular modeling techniques are employed to predict the behavior of this compound in various reaction conditions, allowing researchers to design more efficient synthetic routes. Additionally, high-throughput screening methods are utilized to rapidly assess the biological activity of derived compounds, accelerating the drug discovery process.

In conclusion, Ethyl 6-(difluoromethyl)-2-fluoro-3-methoxypyridine-4-acetate (CAS No. 1806975-44-9) is a pivotal intermediate in modern pharmaceutical synthesis. Its structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research in fluorinated compounds continues to evolve, this compound will undoubtedly play a significant role in shaping the future of drug discovery and development.